N-[4-(difluoromethoxy)phenyl]-4-(2,3-dihydro-1H-indole-1-carbonyl)-1,3-thiazol-2-amine

• IUPAC Name: [2-[4-(difluoromethoxy)anilino]-1,3-thiazol-4-yl]-(2,3-dihydroindol-1-yl)methanone
• InChI: InChI=1S/C19H15F2N3O2S/c20-18(21)26-14-7-5-13(6-8-14)22-19-23-15(11-27-19)17(25)24-10-9-12-3-1-2-4-16(12)24/h1-8,11,18H,9-10H2,(H,22,23)
• InChI Key: VJMHVLSPXHGNCM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(=O)C3=CSC(=N3)NC4=CC=C(C=C4)OC(F)F
• Molecular Formula: C19H15F2N3O2S
• Molecular Weight: 387.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a difluoromethoxy group attached to a phenyl ring, a dihydroindole group, and a thiazol-2-amine group. These functional groups suggest that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Without specific literature on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The difluoromethoxy group would introduce electron-withdrawing fluorine atoms, which could have interesting effects on the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the difluoromethoxy group could increase its lipophilicity, potentially affecting its solubility and distribution in biological systems.

Scientific Research Applications

Antiviral Activity

. .

Anti-inflammatory Activity

. This suggests that our compound could potentially be used in the treatment of inflammatory conditions.

Anticancer Activity

. This suggests potential anticancer applications.

Anti-HIV Activity

, indicating a potential application of our compound in HIV treatment.

Antioxidant Activity

. This suggests that our compound could potentially be used as an antioxidant.

Antimicrobial Activity

, indicating potential use of our compound in combating various microbial infections.

Antitubercular Activity

, suggesting a potential application of our compound in the treatment of tuberculosis.

Antidiabetic Activity

, indicating potential use of our compound in the treatment of diabetes.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific biological activity, which is not known without experimental data.

Future Directions

Future research on this compound could involve synthesizing it and studying its physical and chemical properties, as well as testing it for biological activity. If it shows promising activity, it could be further optimized and potentially developed into a new drug.